Cas no 859973-41-4 (2,3-Hexanediol, 1-amino-)

2,3-Hexanediol, 1-amino- is a chiral diol and amino alcohol compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both hydroxyl and amino functional groups, enables versatile reactivity, including chelation, nucleophilic substitution, and asymmetric catalysis. The presence of stereocenters at the 2- and 3-positions allows for enantioselective synthesis, making it valuable for producing optically active compounds. Additionally, its bifunctional nature lends utility in polymer modification and ligand design. The compound’s balanced hydrophilicity and lipophilicity enhance solubility in diverse solvents, facilitating its use in reaction optimization. Its stability under mild conditions further supports its role in fine chemical manufacturing.
2,3-Hexanediol, 1-amino- structure
2,3-Hexanediol, 1-amino- structure
Product Name:2,3-Hexanediol, 1-amino-
CAS No:859973-41-4
MF:C6H15NO2
MW:133.18880200386
CID:5262472
Update Time:2025-05-21

2,3-Hexanediol, 1-amino- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Hexanediol, 1-amino-
    • Inchi: 1S/C6H15NO2/c1-2-3-5(8)6(9)4-7/h5-6,8-9H,2-4,7H2,1H3
    • InChI Key: HRMBZJYLFZODJH-UHFFFAOYSA-N
    • SMILES: C(N)C(O)C(O)CCC

2,3-Hexanediol, 1-amino- Pricemore >>

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Additional information on 2,3-Hexanediol, 1-amino-

Comprehensive Analysis of 2,3-Hexanediol, 1-amino- (CAS No. 859973-41-4): Properties, Applications, and Industry Trends

2,3-Hexanediol, 1-amino- (CAS No. 859973-41-4) is a versatile organic compound gaining attention in pharmaceutical, cosmetic, and specialty chemical industries. This amino alcohol derivative combines the functional groups of both amines and diols, making it a valuable intermediate for synthesizing complex molecules. With the rising demand for bio-based chemicals and green chemistry solutions, this compound aligns with current trends toward sustainable production methods.

The molecular structure of 2,3-Hexanediol, 1-amino- features a six-carbon chain with hydroxyl groups at positions 2 and 3, and an amino group at position 1. This unique arrangement enables its use as a chiral building block in asymmetric synthesis, particularly in the development of pharmaceutical intermediates. Researchers are exploring its potential in drug delivery systems due to its amphiphilic nature, which allows for improved solubility of active ingredients.

In the cosmetics industry, 2,3-Hexanediol, 1-amino- has emerged as a promising humectant alternative to traditional glycols. Its dual functionality provides enhanced moisture retention while demonstrating better skin compatibility compared to some conventional ingredients. Formulators are increasingly incorporating it into anti-aging serums and hydrating toners, responding to consumer demand for clean beauty products with multifunctional actives.

The compound's biodegradability profile has attracted attention from environmental chemists developing eco-friendly surfactants. Recent studies suggest potential applications in green detergents and industrial cleaners, where its balanced hydrophilic-lipophilic properties could replace less sustainable options. This aligns with global initiatives for circular economy practices in chemical manufacturing.

From a technical perspective, 2,3-Hexanediol, 1-amino- demonstrates excellent thermal stability and solvent miscibility, making it suitable for various formulation challenges. Its low volatility addresses growing concerns about VOC emissions in consumer products, while its compatibility with silicone systems expands its utility in personal care applications.

Quality control standards for CAS No. 859973-41-4 require rigorous testing for optical purity when used in chiral applications. Advanced analytical techniques like HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, particularly important for pharmaceutical-grade material. The industry is seeing increased adoption of continuous flow chemistry for its production, improving yield and reducing environmental impact.

Market analysts project growth for amino diol compounds in coming years, driven by expansion in personal care ingredients and specialty chemicals. As regulatory pressures increase on conventional ingredients, 2,3-Hexanediol, 1-amino- presents a viable alternative with its favorable toxicological profile and biocompatibility. Ongoing research explores its potential in biomaterial modification and polymer crosslinking applications.

For researchers and manufacturers, understanding the structure-activity relationship of this compound is crucial for developing innovative applications. The presence of both amino and hydroxyl groups allows for diverse derivatization pathways, enabling customization for specific performance requirements. This flexibility positions 2,3-Hexanediol, 1-amino- as a valuable tool in molecular design across multiple industries.

Storage and handling recommendations for CAS No. 859973-41-4 emphasize protection from moisture and oxidation. Proper packaging solutions using nitrogen-purged containers help maintain product integrity during transportation and storage. These considerations are particularly important for international suppliers serving the growing global chemical market.

Future developments may focus on enzymatic synthesis routes for 2,3-Hexanediol, 1-amino-, potentially offering more sustainable production methods. The compound's role in next-generation formulations continues to evolve as researchers uncover new synergistic combinations with other functional ingredients, particularly in multifunctional additive systems.

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